BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl chloroacetate physical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl chloroacetate

cat. No.: B093202

An In-depth Technical Guide to the Physical Properties of tert-Butyl Chloroacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl chloroacetate (t-BCA), with CAS number 107-59-5, is an important organic
chemical intermediate utilized extensively in the pharmaceutical and chemical industries.[1][2] It
serves as a crucial building block in the synthesis of various products, including non-steroidal
analgesics and the anti-tumor drug 5-fluorouracil.[2] This document provides a comprehensive
overview of the core physical and chemical properties of tert-Butyl chloroacetate, supported
by experimental context and safety data, to assist professionals in its handling, application, and
process development.

Chemical Structure and Identification

The molecular structure of tert-Butyl chloroacetate consists of a tert-butyl group ester-linked
to a chloroacetic acid moiety.[3] This structure imparts specific reactivity and physical
characteristics to the molecule.

Caption: 2D Chemical Structure of tert-Butyl Chloroacetate.

Physicochemical Properties

The physical and chemical properties of tert-Butyl chloroacetate are summarized below.
These values are critical for designing experiments, developing synthetic routes, and ensuring
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safe handling.

General and Physical Properties

Property Value Source(s)
Appearance Clear, colorless to yellow liquid  [4][5][6]1[71[8][9]
Strong, fruity, ester-like,
Odor _ [BI[41[71[10]
camphor-like
Molecular Formula CeH11CIO2 (LB A1 2][13]
Molecular Weight 150.60 g/mol [B][9][13][14]
Density 1.053 g/mL at 25 °C [BI81[12][14]
Vapor Density 5.19 [5]
Vapor Pressure 2.75 mmHg at 25 °C [15]
Thermal Properties
Property Value Source(s)
Boiling Point 48-49 °C at 11 mmHg [4118][14][15]
155 °C (at atmospheric
[10]
pressure)
Melting Point No data available [4]
Flash Point 46 °C (114.8 °F - 116 °F) [4][8][10][14][15]

Decomposition Temp.

223 °C

[7]

Optical and Solubility Properties
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Property Value Source(s)

Refractive Index 1.4215 - 1.4260 at 20 °C [51I6]1[8]1[10][15]

Insoluble or slightly soluble in
- water (<0.1 g/L at 20 °C).
Solubility _ _ _ (L1315 78I L6]17]
Soluble in organic solvents like

ethanol, ether, and acetone.

Experimental Protocols

Accurate determination of physical properties is paramount. While specific instrument
parameters may vary, the following sections outline the standard methodologies for measuring
the key properties of liquid samples like tert-Butyl chloroacetate.

Determination of Boiling Point at Reduced Pressure

The boiling point of tert-Butyl chloroacetate is often reported under reduced pressure to avoid
thermal decomposition.[8]

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. By reducing the external pressure using a vacuum system, the boiling point
is lowered.

Methodology (lllustrative Workflow):

e Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. The entire system is
connected to a vacuum pump with a manometer to monitor the pressure.

o Sample Preparation: The sample is placed in the round-bottom flask with boiling chips to
ensure smooth boiling.

e Procedure:

o The system is sealed and the vacuum pump is started to reduce the pressure to the
desired level (e.g., 11 mmHg).
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o The flask is gently heated.

o The temperature is recorded when the liquid boils and a steady stream of condensate is
observed in the condenser. This temperature is the boiling point at that specific pressure.

Apparatus Setup Measurement

Assemble Distillation »_| Connect to Vacuum Add Sample and »| Reduce Pressure .

Record Temperature
>
Apparatus "1 and Manometer Boiling Chips | to Target (11 mmHg) | AP CEIED (IEED =

at Steady Distillation

Click to download full resolution via product page

Caption: Workflow for determining boiling point under reduced pressure.

Measurement of Density

Principle: Density is the mass of a substance per unit volume (g/mL or g/cm3). It is typically
measured using a pycnometer or a digital density meter.

Methodology (Pycnometer Method):

The empty pycnometer is cleaned, dried, and weighed accurately.

e ltis then filled with the sample liquid (tert-Butyl chloroacetate), ensuring no air bubbles are
trapped. The temperature is allowed to equilibrate to 25 °C.

e The filled pycnometer is weighed again.

e The pycnometer is emptied, cleaned, and filled with a reference substance of known density
(e.g., deionized water) at the same temperature, and weighed.

o The density of the sample is calculated from the weights and the known density of the
reference substance.

Measurement of Refractive Index
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Principle: The refractive index of a substance is a dimensionless number that describes how
fast light travels through it. It is measured using a refractometer (e.g., an Abbe refractometer).

Methodology:

The refractometer prisms are cleaned.
o Afew drops of the sample are placed on the lower prism.

o The prisms are closed and the instrument's light source is switched on. The temperature is
maintained at 20 °C.

e The adjustment knob is used to bring the dividing line between the light and dark fields into
the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

Safety and Handling

tert-Butyl chloroacetate is a hazardous chemical and requires strict safety protocols for
handling.[4]

GHS Hazard Information
e Pictograms: GHS02 (Flammable), GHSO05 (Corrosive), GHS06 (Toxic)[13][16][18]

 Signal Word: Danger[13][14][19]

Hazard and Precautionary Statements

A summary of key hazard (H) and precautionary (P) statements is provided below. Users must
consult the full Safety Data Sheet (SDS) before handling.[4][14][19]
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Type Code Statement
Flammable liquid and vapour.
Hazard H226
[14][19]
Harmful if swallowed or in
H302/H312 _ _
contact with skin.[14][19]
H331 Toxic if inhaled.[14][19]
Causes severe skin burns and
H314/H315 o
skin irritation.[19]
Causes serious eye irritation.
H319
[14][19]
Keep away from heat, sparks,
Precautionary P210 open flames, and hot surfaces.
— No smoking.[19]
Avoid breathing
P261 _
mist/vapors/spray.[19]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[19]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[19]
Store in a well-ventilated
P403+P235

place. Keep cool.[19]

Incompatible Materials: The substance should be kept away from strong oxidizing agents,

strong bases, metals, and strong reducing agents.[4] It is also moisture-sensitive.[10]
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Conclusion

This guide provides essential physical property data and procedural context for tert-Butyl
chloroacetate, tailored for a scientific audience. The compound's flammability, toxicity, and
corrosive nature necessitate careful handling in accordance with established safety protocols.
The compiled data serves as a critical resource for its application in research and development,
particularly within the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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